Cas no 1209488-60-7 (tert-Butyl 6-Amino-2,3-dihydro-1H-imidazo1,2-bpyrazole-1-carboxylate)

• Product Name: tert-Butyl 6-Amino-2,3-dihydro-1H-imidazo1,2-bpyrazole-1-carboxylate
• CAS No: 1209488-60-7
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 4826441
• Update Time: 2025-10-28

tert-Butyl 6-Amino-2,3-dihydro-1H-imidazo1,2-bpyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 6-AMINO-2,3-DIHYDRO-1H-IMIDAZO[1,2-B]PYRAZOLE-1-CARBOXYLATE
• tert-Butyl 6-Amino-2,3-dihydro-1H-imidazo1,2-bpyrazole-1-carboxylate

• Inchi： 1S/C10H16N4O2/c1-10(2,3)16-9(15)13-4-5-14-8(13)6-7(11)12-14/h6H,4-5H2,1-3H3,(H2,11,12)
• InChI Key： ADIJNFTZGYFOQV-UHFFFAOYSA-N
• SMILES： O(C(N1C2=CC(N)=NN2CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 0.7
• Topological Polar Surface Area: 73.4

Additional information on tert-Butyl 6-Amino-2,3-dihydro-1H-imidazo1,2-bpyrazole-1-carboxylate

Comprehensive Overview of tert-Butyl 6-Amino-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-1-carboxylate (CAS No. 1209488-60-7)

tert-Butyl 6-Amino-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-1-carboxylate (CAS No. 1209488-60-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This imidazo[1,2-b]pyrazole derivative is characterized by its unique molecular structure, featuring a tert-butyl carboxylate group and an amino substituent, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for kinase inhibitors and anti-inflammatory agents.

The compound's CAS number 1209488-60-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its imidazo[1,2-b]pyrazole core is a privileged scaffold in medicinal chemistry, often associated with bioactivity modulation. Recent studies highlight its utility in designing small-molecule therapeutics, aligning with the growing demand for targeted therapies in oncology and metabolic diseases. The tert-butyl protecting group further enhances its stability during synthetic processes, a feature highly valued in peptide coupling and catalysis.

In the context of green chemistry, tert-Butyl 6-Amino-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-1-carboxylate has been investigated for its compatibility with sustainable synthetic routes. Innovations such as microwave-assisted synthesis and flow chemistry have been applied to optimize its production, reducing waste and energy consumption. These advancements resonate with industry trends emphasizing environmentally friendly manufacturing and atom economy.

From a commercial perspective, the compound is often referenced in patents related to kinase inhibitors and GPCR modulators. Its amino-functionalized structure allows for versatile derivatization, making it a valuable intermediate in high-throughput screening libraries. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP).

Emerging applications of CAS 1209488-60-7 include its use in bioconjugation and proteomics, where its reactive sites facilitate labeling and cross-linking strategies. The compound's solubility profile in organic solvents like DMSO and DMF further broadens its utility in drug formulation studies. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this are pivotal in developing tailored therapeutics.

Safety and handling protocols for tert-Butyl 6-Amino-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-1-carboxylate emphasize standard laboratory precautions, including the use of personal protective equipment (PPE). While not classified as hazardous under current regulations, its storage recommendations typically include anhydrous conditions and temperature control to prevent degradation. These guidelines align with broader laboratory safety standards and chemical hygiene plans.

In summary, tert-Butyl 6-Amino-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-1-carboxylate (CAS No. 1209488-60-7) represents a versatile and scientifically significant compound with multifaceted applications. Its integration into cutting-edge research underscores its potential to address unmet medical needs while adhering to sustainable chemistry principles. As innovation continues, this molecule is poised to remain a cornerstone in organic synthesis and pharmaceutical development.